Cas no 1805584-75-1 (Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate)

• Product Name: Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate
• CAS No: 1805584-75-1
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 4946062
• Update Time: 2025-06-07

Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate

• Inchi： 1S/C13H16N2O3/c1-3-18-13(16)6-9-4-10(7-14)11(8-15)5-12(9)17-2/h4-5H,3,6,8,15H2,1-2H3
• InChI Key： QWPKYNGOXZDMJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CN)C(C#N)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• XLogP3: 0.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate

Comprehensive Overview of Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate (CAS No. 1805584-75-1)

Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate (CAS No. 1805584-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by its aminomethyl, cyano, and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

The compound's molecular framework, featuring a phenylacetate core, offers a robust platform for further chemical modifications. Its cyano group enhances electrophilicity, enabling nucleophilic addition reactions, while the aminomethyl moiety provides a handle for conjugation or derivatization. These attributes make Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate a valuable building block in medicinal chemistry, aligning with current trends toward fragment-based drug design and high-throughput screening methodologies.

In the context of sustainability and green chemistry, this compound has also been studied for its potential role in eco-friendly synthesis routes. With growing interest in reducing solvent waste and energy consumption, researchers are investigating catalytic methods to optimize the production of Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate. Such advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

From a commercial perspective, the demand for CAS No. 1805584-75-1 is driven by its applicability in peptide mimetics and enzyme inhibitor development. Recent publications highlight its use in designing protease inhibitors, a hot topic in antiviral and anticancer research. This aligns with frequent search queries such as "new protease inhibitor scaffolds 2024" or "small-molecule drug intermediates for antiviral therapy," reflecting the compound's relevance in cutting-edge biomedical applications.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 4-aminomethyl-5-cyano-2-methoxyphenylacetate, ensuring high purity for research use. Stability studies under various pH and temperature conditions have shown promising results, addressing common user concerns about compound shelf-life and storage conditions – frequently searched terms include "stable ester derivatives for long-term storage" and "handling moisture-sensitive nitriles."

Future research directions may explore the compound's potential in bioconjugation strategies for targeted drug delivery, a trending topic in nanomedicine. Its methoxy group could facilitate site-specific modifications, while the cyano functionality might enable click chemistry applications. Such innovations would position CAS 1805584-75-1 as a key player in next-generation therapeutic development, answering frequent industry questions about "versatile intermediates for ADC (Antibody-Drug Conjugate) development."